Cas no 199725-33-2 (Pentanoic acid, 2-(2-formylphenoxy)-)

• Product Name: Pentanoic acid, 2-(2-formylphenoxy)-
• CAS No: 199725-33-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1390885
• Update Time: 2024-08-16

Pentanoic acid, 2-(2-formylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(2-formylphenoxy)-

• Inchi： 1S/C12H14O4/c1-2-5-11(12(14)15)16-10-7-4-3-6-9(10)8-13/h3-4,6-8,11H,2,5H2,1H3,(H,14,15)
• InChI Key： QLXPWDOXKVMTFF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=CC=C1C=O)CCC

Computed Properties

• Exact Mass: 222.08922

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 383.3±17.0 °C(Predicted)
• PSA: 63.6
• pka: 3.09±0.10(Predicted)